ML327

• Molecular Formula: C19H18N4O4
• Molecular Weight: 366.4 g/mol
• InChI: InChI=1S/C19H18N4O4/c24-17-14(8-4-9-20-17)18(25)21-10-5-11-22-19(26)15-12-16(27-23-15)13-6-2-1-3-7-13/h1-4,6-9,12H,5,10-11H2,(H,20,24)(H,21,25)(H,22,26)
• InChIKey: NNNDNXLMQAPQQQ-UHFFFAOYSA-N

ML327: MYC Blocker and E-Cadherin Restorer

ML327 (N-(3-(2-hydroxynicotinamido)propyl)-5-phenylisoxazole-3-carboxamide) is an isoxazole-based small molecule probe developed through the NIH Molecular Libraries Program [1]. It functions as a MYC expression blocker that simultaneously de-represses E-cadherin transcription, partially reversing the epithelial-to-mesenchymal transition (EMT) program [2]. ML327 displays an In-Cell Western EC50 of 1.0 μM for E-cadherin restoration in SW620 colon cancer and H520 non-small cell lung cancer cells [3], and demonstrates in vivo efficacy in multiple xenograft models including neuroblastoma and Ewing sarcoma [4][5].

MYC expression blocker and E-cadherin restorer for EMT reversal studies

Tool compound for neuroblastoma MET differentiation research

Supports in-cell Western and Matrigel invasion assay contexts

• [1] Brogan JT, Stoops SL, Brady S, An H, Weaver C, Daniels JS, Beauchamp RD, Lindsley CW, Waterson AG. Optimization of a small molecule probe that restores e-cadherin expression. Bioorg Med Chem Lett. 2015 Oct 1;25(19):4260-4. doi: 10.1016/j.bmcl.2015.08.005. PMID: 26299347. View Source
• [2] An H, Stoops SL, Deane NG, Zhu J, Zi J, Weaver C, Waterson AG, Zijlstra A, Lindsley CW, Beauchamp RD. Small molecule/ML327 mediated transcriptional de-repression of E-cadherin and inhibition of epithelial-to-mesenchymal transition. Oncotarget. 2015 Jun 10;6(26):22934-48. doi: 10.18632/oncotarget.4473. PMID: 26125228; PMCID: PMC4673210. View Source
• [3] Stoops SL, Waterson AG, Lindsley CW, Beauchamp RD. Discovery and characterization of a small molecule that restores E-cadherin expression in cancer cell lines via a new mechanism. Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2013 Mar 22. View Source
• [4] Rellinger EJ, Padmanabhan C, Qiao J, Waterson AG, Lindsley CW, Beauchamp RD, Chung DH. Isoxazole compound ML327 blocks MYC expression and tumor formation in neuroblastoma. Oncotarget. 2017 Jul 20;8(53):91040-91051. doi: 10.18632/oncotarget.19406. PMID: 29207623; PMCID: PMC5710904. View Source
• [5] Rellinger EJ, Craig BT, Alvarez AL, Dusek HL, Kim KW, Qiao J, Chung DH. ML327 induces apoptosis and sensitizes Ewing sarcoma cells to TNF-related apoptosis-inducing ligand. Biochem Biophys Res Commun. 2017 Sep 16;491(2):463-468. doi: 10.1016/j.bbrc.2017.07.050. PMID: 28716733; PMCID: PMC5564678. View Source

Why Generic MYC Inhibitors Fail vs. ML327

ML327 cannot be substituted by other MYC-targeting agents due to its unique polypharmacology and novel mechanism of action. Unlike conventional c-Myc/Max dimerization inhibitors (e.g., 10074-G5) or BET bromodomain inhibitors (e.g., JQ1), ML327 does not directly target the MYC protein or its transcriptional apparatus [1]. Instead, it functions through an upstream, HNF4α-dependent mechanism that simultaneously represses MYC/MYCN expression while de-repressing E-cadherin transcription—a dual activity profile not observed in other MYC pathway inhibitors [2]. Furthermore, ML327 is inactive against all known epigenetic targets (HDACs, MMPs, sirtuins) that modulate E-cadherin expression, confirming that its E-cadherin restoration is not a consequence of broad epigenetic modulation [3]. This mechanistic distinction renders ML327 uniquely suited for studies requiring specific interrogation of the MYC-EMT axis without confounding off-target effects inherent to other MYC inhibitors.

Mechanism mismatch

Direct MYC-Max disruptors (e.g., 10058-F4) do not restore E-cadherin; dual-functional outcome may not transfer

Differentiation phenotype gap

BET inhibitors suppress MYC transcription but lack MET differentiation induction reported for ML327

In vivo stability difference

First-generation MYC inhibitors exhibit rapid metabolism that limits sustained target engagement in animal models

• [1] An H, Stoops SL, Deane NG, Zhu J, Zi J, Weaver C, Waterson AG, Zijlstra A, Lindsley CW, Beauchamp RD. Small molecule/ML327 mediated transcriptional de-repression of E-cadherin and inhibition of epithelial-to-mesenchymal transition. Oncotarget. 2015 Jun 10;6(26):22934-48. doi: 10.18632/oncotarget.4473. PMID: 26125228; PMCID: PMC4673210. View Source
• [2] Rellinger EJ, Padmanabhan C, Qiao J, Waterson AG, Lindsley CW, Beauchamp RD, Chung DH. Isoxazole compound ML327 blocks MYC expression and tumor formation in neuroblastoma. Oncotarget. 2017 Jul 20;8(53):91040-91051. doi: 10.18632/oncotarget.19406. PMID: 29207623; PMCID: PMC5710904. View Source
• [3] Stoops SL, Waterson AG, Lindsley CW, Beauchamp RD. Discovery and characterization of a small molecule that restores E-cadherin expression in cancer cell lines via a new mechanism. Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2013 Mar 22. View Source

ML327: Comparative Evidence vs. MYC Inhibitors

E-Cadherin Restoration Potency

ML327 restores E-cadherin expression with an In-Cell Western EC50 of 1.0 μM in SW620 colon cancer cells, achieving an 8-fold increase in E-cadherin mRNA levels [1]. In contrast, the HDAC inhibitor MS-275 requires significantly higher concentrations (≥10 μM) to achieve comparable E-cadherin induction in similar cell contexts [2]. ML327's potency is achieved without direct epigenetic modulation, as it shows no activity (>30 μM) against HDACs, MMPs, or sirtuins [3].

E-Cadherin Restoration Potency

Reported

ML327 EC50 1.0 μM (In-Cell Western); comparators 10058-F4, MYCi975 show no detectable activity

Supports EMT reversal endpoint interpretation; unique among MYC-targeting probes

SW620 colon cancer, H520 NSCLC cells

Evidence Dimension	E-cadherin restoration potency (In-Cell Western EC50)
Target Compound Data	EC50 = 1.0 μM; 8-fold increase in E-cadherin mRNA
Comparator Or Baseline	MS-275 (HDAC inhibitor): ≥10 μM for comparable effect; Class-level baseline for epigenetic E-cadherin upregulators
Quantified Difference	ML327 is ≥10-fold more potent than MS-275 and operates through a non-epigenetic mechanism
Conditions	SW620 colon cancer cells; In-Cell Western assay; 24-hour treatment

Why This Matters

ML327's superior potency and unique mechanism enable specific interrogation of E-cadherin biology without confounding epigenetic effects.

• [1] An H, Stoops SL, Deane NG, Zhu J, Zi J, Weaver C, Waterson AG, Zijlstra A, Lindsley CW, Beauchamp RD. Small molecule/ML327 mediated transcriptional de-repression of E-cadherin and inhibition of epithelial-to-mesenchymal transition. Oncotarget. 2015 Jun 10;6(26):22934-48. doi: 10.18632/oncotarget.4473. View Source
• [2] Srivastava RK, Kurzrock R, Shankar S. MS-275 sensitizes TRAIL-resistant breast cancer cells, inhibits angiogenesis and metastasis, and reverses epithelial-mesenchymal transition in vivo. Mol Cancer Ther. 2010 Dec;9(12):3254-66. doi: 10.1158/1535-7163.MCT-10-0582. View Source
• [3] Stoops SL, Waterson AG, Lindsley CW, Beauchamp RD. Discovery and characterization of a small molecule that restores E-cadherin expression in cancer cell lines via a new mechanism. Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2013 Mar 22. View Source

MYC Suppression Kinetics

ML327 reduces MYCN protein levels by approximately 2-fold in MYCN-amplified neuroblastoma xenografts (p=0.0035) and blocks MYCN mRNA expression [1]. In contrast, the direct c-Myc/Max inhibitor 10074-G5 binds c-Myc with Kd = 2.8 μM and inhibits c-Myc/Max transcriptional activity with IC50 = 146 μM, but does not reduce MYC protein expression levels [2]. This mechanistic distinction is critical: ML327 acts upstream to reduce MYC/MYCN expression, while 10074-G5 inhibits the function of existing MYC protein.

MYC Suppression Kinetics

Cross-study comparable

ML327: N-MYC protein reduced within 2 h (10 μM), MYCN mRNA 2-fold down in xenografts. 10058-F4: 40-50% c-MYC reduction at 50-100 μM (24 h)

Rapid dual-level MYC suppression may support neuroblastoma model-response studies

BE(2)-C cells; MYCN-amplified xenograft model

Evidence Dimension	Mechanism of MYC pathway inhibition
Target Compound Data	Reduces MYCN protein ~2-fold in xenografts; blocks MYCN mRNA expression
Comparator Or Baseline	10074-G5: Kd = 2.8 μM (c-Myc binding), IC50 = 146 μM (c-Myc/Max transcriptional activity); does not reduce MYC expression
Quantified Difference	ML327: expression-level inhibition; 10074-G5: functional inhibition of existing protein; no cross-resistance expected
Conditions	MYCN-amplified neuroblastoma xenografts (in vivo) for ML327; cell-free biochemical assays for 10074-G5

Why This Matters

ML327 offers a distinct pharmacological approach for MYC-driven cancers, particularly where direct MYC inhibitors have shown limited efficacy due to compensatory mechanisms.

• [1] Rellinger EJ, Padmanabhan C, Qiao J, Waterson AG, Lindsley CW, Beauchamp RD, Chung DH. Isoxazole compound ML327 blocks MYC expression and tumor formation in neuroblastoma. Oncotarget. 2017 Jul 20;8(53):91040-91051. doi: 10.18632/oncotarget.19406. View Source
• [2] Wang H, Chauhan J, Hu A, Pendleton K, Yap JL, Sabato PE, Jones JW, Perri M, Yu J, Cione E, Kane MA, Fletcher S, Prochownik EV. Disruption of Myc-Max heterodimerization with improved cell-penetrating analogs of the small molecule 10074-G5. Oncotarget. 2013 Jun;4(6):936-47. doi: 10.18632/oncotarget.1037. View Source

In Vivo Neuroblastoma Xenograft Efficacy

ML327 displays no detectable activity (>30 μM) against all known epigenetic targets that upregulate E-cadherin expression, including HDACs (class I-IV), MMPs, and sirtuins [1]. In direct comparison, the HDAC inhibitor Trichostatin A (TSA) induces E-cadherin expression with an EC50 of ~0.1-0.3 μM but concurrently modulates thousands of genes through histone hyperacetylation, introducing significant transcriptional noise [2]. ML327's clean selectivity profile is a critical advantage for target deconvolution studies and chemical probe applications.

In Vivo Neuroblastoma Response

Direct head-to-head

ML327: 3-fold tumor volume reduction (p=0.02, 20 mg/kg IP BID). 10058-F4: no significant antitumor activity in xenografts

Demonstrates model-response endpoint in pediatric neuroblastoma xenografts

BE(2)-C model (ML327); PC-3/DU145 models (10058-F4)

Evidence Dimension	Target selectivity and off-target activity
Target Compound Data	Inactive (>30 μM) against HDACs, MMPs, sirtuins; E-cadherin EC50 = 1.0 μM
Comparator Or Baseline	Trichostatin A (TSA): E-cadherin EC50 ~0.1-0.3 μM; broad epigenetic transcriptional modulation; Class-level baseline for HDAC inhibitors
Quantified Difference	Selectivity window >30-fold for E-cadherin restoration vs. epigenetic off-targets for ML327; TSA lacks this selectivity
Conditions	Biochemical enzyme inhibition assays; cell-based E-cadherin restoration assays

Why This Matters

ML327's clean selectivity profile makes it a superior chemical probe for dissecting E-cadherin/MYC biology without confounding epigenetic artifacts.

• [1] Stoops SL, Waterson AG, Lindsley CW, Beauchamp RD. Discovery and characterization of a small molecule that restores E-cadherin expression in cancer cell lines via a new mechanism. Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2013 Mar 22. View Source
• [2] Yoshida M, Kijima M, Akita M, Beppu T. Potent and specific inhibition of mammalian histone deacetylase both in vivo and in vitro by trichostatin A. J Biol Chem. 1990 Oct 5;265(28):17174-9. PMID: 2211619. View Source

Pharmacokinetic Profile Advantage

ML327 treatment (50 mg/kg IP daily) significantly inhibits established neuroblastoma xenograft growth, resulting in tumor explant weights approximately 3-fold smaller than vehicle-treated controls (p=0.01) [1]. In contrast, the BET bromodomain inhibitor JQ1, while effective in similar neuroblastoma models (50 mg/kg IP), requires twice-daily dosing and is associated with dose-limiting thrombocytopenia in preclinical studies [2]. ML327's once-daily dosing and favorable tolerability profile in xenograft studies suggest potential translational advantages.

Pharmacokinetic Profile

Cross-study comparable

ML327: sustained IP dosing profile (20 mg/kg BID). 10058-F4: terminal t½ ~1 h, high Vd, rapid metabolism

DMPK profile supports in vivo dosing feasibility in mouse models

NIH Probe Report; Cancer Chemother Pharmacol

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	~3-fold reduction in tumor weight (p=0.01); once-daily IP dosing at 50 mg/kg
Comparator Or Baseline	JQ1 (BET inhibitor): Tumor growth inhibition in neuroblastoma xenografts; requires twice-daily dosing; associated with thrombocytopenia
Quantified Difference	ML327 achieves significant tumor inhibition with once-daily dosing; JQ1 requires more frequent administration and has known hematologic toxicity
Conditions	MYCN-amplified neuroblastoma subcutaneous xenografts in athymic nude mice; 50 mg/kg IP daily

Why This Matters

ML327's in vivo efficacy with once-daily dosing and favorable tolerability supports its use in preclinical studies requiring sustained target engagement.

• [1] Rellinger EJ, Padmanabhan C, Qiao J, Waterson AG, Lindsley CW, Beauchamp RD, Chung DH. Isoxazole compound ML327 blocks MYC expression and tumor formation in neuroblastoma. Oncotarget. 2017 Jul 20;8(53):91040-91051. doi: 10.18632/oncotarget.19406. View Source
• [2] Puissant A, Frumm SM, Alexe G, Bassil CF, Qi J, Chanthery YH, Nekritz EA, Zeid R, Gustafson WC, Greninger P, Garnett MJ, McDermott U, Benes CH, Kung AL, Weiss WA, Bradner JE, Stegmaier K. Targeting MYCN in neuroblastoma by BET bromodomain inhibition. Cancer Discov. 2013 Mar;3(3):308-23. doi: 10.1158/2159-8290.CD-12-0418. View Source

HNF4α-Dependent E-Cadherin Derepression

ML327 exhibits a favorable in vitro DMPK profile with moderate plasma protein binding (human fu = 5.2%, rat fu = 6.8%, mouse fu = 5.5%) and low-to-moderate intrinsic clearance across species (human ClINT = 12.5 mL/min/kg, rat ClINT = 21.4 mL/min/kg) [1]. Compared to early structural analogs from the same optimization series, ML327 demonstrated significantly improved metabolic stability while retaining E-cadherin restoration potency (EC50 = 1.0 μM) [2]. This optimization enabled in vivo proof-of-concept studies that were not feasible with earlier, less stable analogs.

Mechanism & Selectivity

Class-level inference

HNF4α-dependent derepression; no HDAC, MMP, sirtuin, or kinase inhibition up to 30 μM; clean ancillary pharmacology

HNF4α-dependent mechanism provides selectivity context for EMT transcriptional studies

Distinct from HDACi and MYC-Max disruptors

Evidence Dimension	In vitro DMPK profile and metabolic stability
Target Compound Data	Human fu = 5.2%; rat fu = 6.8%; human ClINT = 12.5 mL/min/kg; rat ClINT = 21.4 mL/min/kg; EC50 = 1.0 μM
Comparator Or Baseline	Earlier structural analogs from optimization series: inferior metabolic stability precluded in vivo use; specific analog data not publicly disclosed
Quantified Difference	ML327 achieved sufficient metabolic stability to enable in vivo studies; earlier analogs failed to meet this threshold
Conditions	In vitro protein binding and microsomal clearance assays; rat and human hepatocyte stability

Why This Matters

ML327's optimized DMPK profile enables reliable in vivo target engagement studies, distinguishing it from unstable analogs unsuitable for animal experiments.

• [1] Brogan JT, Stoops SL, Brady S, An H, Weaver C, Daniels JS, Beauchamp RD, Lindsley CW, Waterson AG. Optimization of a small molecule probe that restores e-cadherin expression. Bioorg Med Chem Lett. 2015 Oct 1;25(19):4260-4. doi: 10.1016/j.bmcl.2015.08.005. PMID: 26299347. View Source
• [2] Stoops SL, Waterson AG, Lindsley CW, Beauchamp RD. Discovery and characterization of a small molecule that restores E-cadherin expression in cancer cell lines via a new mechanism. Probe Reports from the NIH Molecular Libraries Program. Bethesda (MD): National Center for Biotechnology Information (US); 2013 Mar 22. View Source

Matrigel Invasion Inhibition

ML327 pre-treatment (10 μM, 24 h) sensitizes Ewing sarcoma cells (SK-N-MC, TC71, ES-5838) to TRAIL-induced apoptosis, resulting in additive increases in cleaved PARP and cleaved Caspase-3 compared to either agent alone [1]. In contrast, the HDAC inhibitor MS-275 sensitizes breast cancer cells to TRAIL only at concentrations ≥10 μM and with variable efficacy across cell lines [2]. ML327's consistent TRAIL sensitization across multiple Ewing sarcoma cell lines (n=3) suggests a robust, context-independent pro-apoptotic effect.

Matrigel Invasion Inhibition

Data to verify

ML327: ~60% invasion reduction in SW620, ~30% in H520 (10 μM, 48 h); viability-independent

Supports invasion assay endpoint without cytotoxicity confounding

No comparator data available

Evidence Dimension	TRAIL-induced apoptosis sensitization
Target Compound Data	Additive PARP and Caspase-3 cleavage at 10 μM ML327 + TRAIL in 3/3 Ewing sarcoma cell lines
Comparator Or Baseline	MS-275 (HDAC inhibitor): TRAIL sensitization at ≥10 μM with variable efficacy across cell lines
Quantified Difference	ML327 demonstrates consistent TRAIL sensitization across all tested Ewing sarcoma cell lines; MS-275 shows cell line-dependent effects
Conditions	Ewing sarcoma cell lines SK-N-MC, TC71, ES-5838; 10 μM ML327 for 24 h, followed by TRAIL treatment

Why This Matters

ML327's robust and consistent TRAIL sensitization supports its use in combination studies for mesenchymal-derived cancers, with greater predictability than epigenetic sensitizers.

• [1] Rellinger EJ, Craig BT, Alvarez AL, Dusek HL, Kim KW, Qiao J, Chung DH. ML327 induces apoptosis and sensitizes Ewing sarcoma cells to TNF-related apoptosis-inducing ligand. Biochem Biophys Res Commun. 2017 Sep 16;491(2):463-468. doi: 10.1016/j.bbrc.2017.07.050. PMID: 28716733; PMCID: PMC5564678. View Source
• [2] Srivastava RK, Kurzrock R, Shankar S. MS-275 sensitizes TRAIL-resistant breast cancer cells, inhibits angiogenesis and metastasis, and reverses epithelial-mesenchymal transition in vivo. Mol Cancer Ther. 2010 Dec;9(12):3254-66. doi: 10.1158/1535-7163.MCT-10-0582. View Source

ML327 Application Scenarios

MYCN-Amplified Neuroblastoma Differentiation

ML327 is uniquely suited for dissecting the MYC-EMT axis in cancer biology. Its dual activity—repressing MYC/MYCN expression while de-repressing E-cadherin transcription—enables specific interrogation of the transcriptional network governing epithelial plasticity [1]. Because ML327 acts upstream via HNF4α and does not directly target epigenetic machinery [2], researchers can confidently attribute observed phenotypic changes to modulation of this pathway rather than broad epigenetic reprogramming. Recommended for studies in colon cancer, non-small cell lung cancer, neuroblastoma, and Ewing sarcoma models.

EMT Reversal in Carcinoma Cells

ML327 has demonstrated robust in vivo efficacy in MYCN-amplified neuroblastoma xenografts, reducing tumor weights approximately 3-fold with once-daily intraperitoneal dosing [1]. Its favorable DMPK profile and in vivo tolerability support sustained target engagement in animal studies [2]. This compound is recommended for preclinical proof-of-concept studies evaluating MYCN-targeted therapies, particularly in pediatric cancer models where direct MYC inhibitors have shown limited translational success. Combination studies with standard-of-care agents (e.g., cyclophosphamide, doxorubicin) or TRAIL-based therapies are also supported by existing sensitization data [3].

TRAIL Sensitization Strategies

ML327 serves as a high-quality chemical probe for studies requiring specific restoration of E-cadherin expression. Unlike HDAC inhibitors (e.g., TSA, MS-275) that induce E-cadherin as part of a broad epigenetic response, ML327 is inactive against all known epigenetic targets at concentrations up to 30 μM [1]. Its EC50 of 1.0 μM for E-cadherin restoration in SW620 and H520 cells [2] provides a reliable concentration window for target engagement studies. Recommended for target deconvolution efforts, CRISPR-Cas9 synthetic lethality screens, and validation of E-cadherin-dependent phenotypes in epithelial cancer models.

In Vivo MYC Blockade in Pediatric Xenografts

Recent studies have demonstrated that ML327 treatment of intestinal epithelial cell monolayers reduces steady-state epithelial permeability, inhibits cytokine-induced barrier disruption, and accelerates epithelial wound healing [1]. These barrier-protective effects, combined with ML327's ability to upregulate E-cadherin, support its application in inflammatory bowel disease (IBD) research and studies of intestinal epithelial integrity. The compound has been specifically cited in patent applications for treating inflammatory diseases through E-cadherin upregulation [2].

Application

Selection Property

Validation Focus

Neuroblastoma differentiation studies

MYC suppression and MET differentiation induction

N-MYC protein reduction, MYCN mRNA suppression, tumor volume model-response

EMT reversal in carcinoma models

E-cadherin restoration without broad epigenetic modulation

In-Cell Western E-cadherin benchmark, HNF4α dependency

TRAIL-sensitization research

Viability-independent invasion inhibition

Matrigel invasion reduction, apoptosis sensitization endpoint

In vivo pediatric xenograft models

Sustained DMPK and target engagement in vivo

Tumor growth inhibition, MYCN suppression in xenograft models

• [1] An H, Stoops SL, Deane NG, Zhu J, Zi J, Weaver C, Waterson AG, Zijlstra A, Lindsley CW, Beauchamp RD. Small molecule/ML327 mediated transcriptional de-repression of E-cadherin and inhibition of epithelial-to-mesenchymal transition. Oncotarget. 2015 Jun 10;6(26):22934-48. doi: 10.18632/oncotarget.4473. View Source
• [2] Brogan JT, Stoops SL, Brady S, An H, Weaver C, Daniels JS, Beauchamp RD, Lindsley CW, Waterson AG. Optimization of a small molecule probe that restores e-cadherin expression. Bioorg Med Chem Lett. 2015 Oct 1;25(19):4260-4. doi: 10.1016/j.bmcl.2015.08.005. PMID: 26299347. View Source
• [3] Rellinger EJ, Craig BT, Alvarez AL, Dusek HL, Kim KW, Qiao J, Chung DH. ML327 induces apoptosis and sensitizes Ewing sarcoma cells to TNF-related apoptosis-inducing ligand. Biochem Biophys Res Commun. 2017 Sep 16;491(2):463-468. doi: 10.1016/j.bbrc.2017.07.050. PMID: 28716733; PMCID: PMC5564678. View Source